N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide
• InChI: InChI=1S/C14H13N3OS/c1-9-8-11(10-4-2-3-5-12(10)16-9)13(18)17-14-15-6-7-19-14/h2-5,8H,6-7H2,1H3,(H,15,17,18)
• InChI Key: CARHCYQDLWEMCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)NC3=NCCS3
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol
• Solubility: >40.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide, also known as DMXAA, is a small molecule that has gained attention due to its potential as an anti-cancer agent. DMXAA was first identified in the late 1990s and has been the subject of extensive research since then.

Mechanism of Action

The mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide is not fully understood, but it is believed to work by activating the immune system and promoting the production of cytokines, which are small proteins that play a role in the immune response. This compound has been shown to induce the production of tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), both of which are involved in the immune response to cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce blood flow to tumors, which can lead to tumor cell death. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth.

Advantages and Limitations for Lab Experiments

One advantage of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide is its potential as a combination therapy with chemotherapy drugs. This compound has been shown to enhance the activity of chemotherapy drugs, making it a promising candidate for combination therapy. However, one limitation of this compound is its low yield and complex synthesis process, which has limited its use in large-scale production.

Future Directions

There are a number of future directions for N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide research. One area of interest is the development of more efficient and scalable synthesis methods. Another area of interest is the development of combination therapies that include this compound and other anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as an anti-cancer agent.

Synthesis Methods

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-methylquinoline with thiosemicarbazide, followed by cyclization and acylation. The yield of this compound is typically low, and the synthesis process is complex, which has limited its use in large-scale production.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylquinoline-4-carboxamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, breast, prostate, and colon cancer. This compound has also been shown to enhance the activity of chemotherapy drugs, making it a promising candidate for combination therapy.